ethyl 4-chloro-1-cyclopentyl-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 4-chloro-1-cyclopentylpyrazole-3-carboxylate
• InChI: InChI=1S/C11H15ClN2O2/c1-2-16-11(15)10-9(12)7-14(13-10)8-5-3-4-6-8/h7-8H,2-6H2,1H3
• InChI Key: FHPRUOCBRKPWTB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C=C1Cl)C2CCCC2
• Molecular Formula: C11H15ClN2O2
• Molecular Weight: 242.70 g/mol

Description

Ethyl 4-chloro-1-cyclopentyl-1H-pyrazole-3-carboxylate is a chemical compound that falls under the category of pyrazoles. Pyrazoles are a class of organic compounds with a five-membered aromatic ring, containing two nitrogen atoms at positions 1 and 2, and three carbon atoms. This compound is a useful research chemical.

Synthesis Analysis

The synthesis of pyrazoles involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes provides pyrazoles. One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride readily form pyrazoline intermediates under mild conditions.

Chemical Reactions Analysis

Pyrazoles undergo various chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles. A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives.

Safety and Hazards

Ethyl 4-chloro-1-cyclopentyl-1H-pyrazole-3-carboxylate is considered hazardous by the 2012 OSHA Hazard Communication Standard. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray.